Cas no 110786-92-0 (1,3-Benzenedicarboxylic acid, 4-mercapto-, dimethyl ester)

• Product name: 1,3-Benzenedicarboxylic acid, 4-mercapto-, dimethyl ester
• CAS No: 110786-92-0
• MF: C₁₀H₁₀O₄S
• MW: 226.249
• CID: 3606317
• PubChem ID: 86159996

1,3-Benzenedicarboxylic acid, 4-mercapto-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-mercapto-, dimethyl ester
• 110786-92-0
• Dimethyl 4-mercaptoisophthalate
• DB-141687

• Inchi： InChI=1S/C10H10O4S/c1-13-9(11)6-3-4-8(15)7(5-6)10(12)14-2/h3-5,15H,1-2H3
• InChI Key： SAVOKXFRFDRTIJ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 226.02997997Da
• Monoisotopic Mass: 226.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų
• XLogP3: 1.8